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Compound of Interest

3-Azaspiro(5.5)undecane
Compound Name:
hydrochloride

Cat. No.: B030734

An In-Depth Technical Guide to 3-Azaspiro[5.5]undecane Hydrochloride for Advanced
Research

Introduction

3-Azaspiro[5.5]undecane hydrochloride is a spirocyclic aliphatic amine that has garnered
significant interest within the scientific community, particularly in the fields of medicinal
chemistry and drug development. Its unique three-dimensional structure, featuring two
carbocyclic rings joined at a single carbon atom, provides a rigid and sterically defined scaffold.
This structural characteristic makes it an invaluable building block for creating novel therapeutic
agents with high specificity and optimized pharmacological profiles. This guide provides an in-
depth analysis of its core molecular properties, synthesis concepts, key applications, and
essential analytical protocols for researchers and drug development professionals.

Core Molecular Profile

The fundamental identity of a chemical compound is defined by its molecular formula and
weight. These parameters are critical for all stoichiometric calculations, analytical
characterizations, and registration in chemical databases.

Chemical Structure
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The structure consists of a piperidine ring and a cyclohexane ring sharing a single quaternary
carbon atom (the spiro center). The hydrochloride salt form enhances the compound's stability
and aqueous solubility.

3-Azaspiro[5.5]undecane Scaffold
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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